E3 ubiquitin-protein ligase RNF43 (11-19(20))
Description
E3 ubiquitin-protein ligase RNF43
Scientific Research Applications
Role in WNT Signaling and Stem Cell Homeostasis
E3 ubiquitin ligases RNF43 and ZNRF3 are crucial in regulating WNT signaling, particularly in adult stem cell homeostasis. They achieve this by controlling the turnover of WNT receptors, Frizzled and LRP5/6, thus maintaining appropriate WNT activity levels in stem cells. The post-translational regulation of RNF43/ZNRF3, particularly by the deubiquitinating enzyme USP42, plays a key role in this process (Colozza & Koo, 2021).
Involvement in Innate Immune Signaling
RNF43 is part of the endoplasmic reticulum (ER) ubiquitin ligases group, which regulates protein quality control, calcium flux, and sterol homeostasis. A study identified over 450 protein-protein interactions for various ER E3s, revealing RNF43's involvement in multiple regulatory and metabolic pathways, including innate immune signaling (Fenech et al., 2020).
Tumor Suppressive Function in Gastrointestinal Cancers
RNF43 acts as a tumor suppressor in gastric and colorectal cancers. Its downregulation is associated with poorer survival and more advanced disease stages in these cancers. It negatively regulates Wnt signaling, impacting cancer cell proliferation and invasiveness. Loss of RNF43 function leads to increased tumorigenic potential both in vitro and in vivo (Neumeyer et al., 2018).
DNA Repair Role
RNF43 has been identified to play a role in DNA double-strand break repairs. In a study, RNF43 knockout cells showed increased sensitivity to DNA-damaging agents, particularly topoisomerase II inhibitors. This suggests RNF43's involvement in DNA repair processes, possibly through non-homologous end joining or by removing blockages from DNA strand break ends (Lerksuthirat et al., 2020).
Inhibition of Melanoma Invasion and Resistance
RNF43 also plays a role in melanoma, where it inhibits noncanonical WNT5A-induced signaling, impacting melanoma cell invasion and resistance to targeted therapies. It interacts with components of the noncanonical Wnt pathway and suppresses pro-metastatic signaling, influencing melanoma progression and treatment response (Radaszkiewicz et al., 2021).
Modulation of Colorectal Cancer Immunotherapy
RNF43 mutations in colorectal cancer (CRC) have been linked to higher Tumor Mutational Burden (TMB) and Microsatellite Instability (MSI), suggesting a possible role in CRC immunotherapy. Patients with RNF43 mutations have shown better outcomes in immunotherapy, indicating its potential as a predictor of immunotherapeutic efficacy in CRC (Yu et al., 2022).
Properties
sequence |
ALWPWLLMA(T) |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
E3 ubiquitin-protein ligase RNF43 (11-19(20)) |
Origin of Product |
United States |
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